Cas no 1021220-85-8 (N-benzyl-2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-benzyl-2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1021220-85-8
• MF: C₂₁H₂₁N₃O₅S₂
• MW: 459.538542509079
• CID: 5381281
• Update Time: 2025-05-20

N-benzyl-2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[(4-Ethoxyphenyl)sulfonyl]-1,6-dihydro-6-oxo-2-pyrimidinyl]thio]-N-(phenylmethyl)acetamide
• N-benzyl-2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C21H21N3O5S2/c1-2-29-16-8-10-17(11-9-16)31(27,28)18-13-23-21(24-20(18)26)30-14-19(25)22-12-15-6-4-3-5-7-15/h3-11,13H,2,12,14H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： XGQIQHUCUSUEDW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1NC(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=CN=1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.96±0.50(Predicted)

Additional information on N-benzyl-2-{[5-(4-ethoxybenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamide

N-Benzyl-2-{[5-(4-Ethoxybenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

N-Benzyl-2-{[5-(4-Ethoxybenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Yl]Sulfanyl}Acetamide, identified by the CAS registry number CAS No. 1021220-85-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a unique structure that combines benzyl, pyrimidine, and sulfonyl groups. Its intricate molecular architecture makes it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

The synthesis of N-Benzyl-2-{[5-(4-Ethoxybenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Yl]Sulfanyl}Acetamide involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient pathways for its production. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and cost while maintaining high yields.

The structural elucidation of this compound has been supported by advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its three-dimensional conformation, which is critical for understanding its interactions with biological targets. The presence of electron-withdrawing groups like the sulfonyl moiety enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions, making it a promising candidate for drug design.

In terms of applications, N-Benzyl-2-{[5-(4-Ethoxybenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Yl]Sulfanyl}Acetamide has shown potential in the field of medicinal chemistry. Recent studies have highlighted its activity as an inhibitor of certain enzymes involved in disease pathways. For instance, investigations into its inhibitory effects on kinases have demonstrated moderate potency, suggesting its role in the development of therapeutic agents for conditions such as cancer and inflammatory diseases.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, researchers are exploring eco-friendly synthesis routes and evaluating the biodegradability of CAS No. 1021220-85-8. Preliminary studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

Moreover, computational chemistry has played a pivotal role in predicting the properties of this compound. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable insights for rational drug design. Additionally, quantum chemical calculations have been employed to study the electronic properties and reactivity patterns of this molecule.

In conclusion, N-Benzyl-2-{[5-(4-Ethoxybenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Yl]Sulfanyl}Acetamide (CAS No. 1021220-85-) represents a fascinating example of how modern chemical research can lead to innovative compounds with diverse applications. Its structural complexity, coupled with advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic and industrial settings.